Cas no 1804457-23-5 (Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate
• CAS No: 1804457-23-5
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• CID: 4955000
• Update Time: 2025-07-17

Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C9H7F4NO3/c1-16-8(15)6-5(14)3-2-4(10)7(6)17-9(11,12)13/h2-3H,14H2,1H3
• InChI Key： QGZKNUQBJGTPHO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C(=O)OC)=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6

Additional information on Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate

Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate (CAS No. 1804457-23-5): An Overview of Its Synthesis, Properties, and Applications

Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate (CAS No. 1804457-23-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its 6-amino, 3-fluoro, and 2-(trifluoromethoxy) substituents on the benzene ring, which confer it with distinct chemical properties and reactivity.

The synthesis of Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate typically involves a multi-step process that begins with the preparation of the corresponding carboxylic acid or ester. One common approach is to start with a suitable fluorinated aromatic compound, such as 3-fluoro-2-(trifluoromethoxy)benzoic acid, which can be methylated to form the corresponding methyl ester. Subsequent reduction of the nitro group to an amino group can be achieved using hydrogenation or other reducing agents. This synthetic route has been optimized in several studies to improve yield and purity, making it a reliable method for large-scale production.

The physical and chemical properties of Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate are of great interest due to their implications in various applications. The compound is a white crystalline solid with a melting point of approximately 110°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The presence of the amino group and the trifluoromethoxy substituent imparts significant electronic effects, influencing the compound's reactivity and stability.

In the pharmaceutical industry, Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activity, particularly its ability to modulate specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them potential candidates for cancer therapy. Additionally, the compound's ability to cross the blood-brain barrier has been investigated for its potential use in neurodegenerative diseases.

Beyond pharmaceutical applications, Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The fluorinated substituents enhance the material's stability and performance under various environmental conditions. Researchers at leading institutions have reported improved device efficiency when incorporating this compound into their designs.

The environmental impact of Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate is also an important consideration. Studies have shown that while the compound itself is relatively stable and non-toxic under normal conditions, proper disposal methods should be followed to prevent any potential ecological harm. Ongoing research aims to develop more sustainable synthesis routes and biodegradable derivatives to address these concerns.

In conclusion, Methyl 6-amino-3-fluoro-2-(trifluoromethoxy)benzoate (CAS No. 1804457-23-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it a valuable tool for researchers and developers alike. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing various scientific fields.